3-allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 5-(4-phenoxyphenyl)-3-prop-2-enyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H16N2O2S2/c1-2-12-23-20(24)18-17(13-27-19(18)22-21(23)26)14-8-10-16(11-9-14)25-15-6-4-3-5-7-15/h2-11,13H,1,12H2,(H,22,26)
• InChI Key: TXTGCTKPQONCMX-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(NC1=S)SC=C2C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C21H16N2O2S2
• Molecular Weight: 392.5 g/mol

Description

3-allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one is a chemical compound that has been studied for its potential use as a therapeutic agent. It belongs to the class of thieno[2,3-d]pyrimidin-4(1H)-one derivatives, which have been shown to possess a variety of biological activities.

Mechanism of Action

Target of Action

The primary target of this compound is Bruton’s tyrosine kinase (BTK) . BTK is a member of the Tec family kinase, expressed in B-lineage cells and myeloid cells, and is a key component of the B-cell receptor (BCR) signaling pathway . This pathway regulates the survival, activation, proliferation, differentiation, and maturation of B cells .

Mode of Action

The compound acts as a BTK inhibitor . It binds to BTK, inhibiting its activity. This inhibition disrupts the BCR signaling pathway, leading to a decrease in the survival, activation, proliferation, differentiation, and maturation of B cells .

Biochemical Pathways

The BCR signaling pathway is the primary biochemical pathway affected by this compound . In this pathway, BTK is phosphorylated and activated by SYK and LYN kinases . Activated BTK leads to the activation of multiple signaling networks including RAS/RAF/MEK/ERK, PI3K/AKT/mTOR, and nuclear factor kappa B (NF-κB) pathways . These pathways regulate the activation, survival, and proliferation of B cells .

Result of Action

The inhibition of BTK by this compound disrupts the BCR signaling pathway, leading to a decrease in the survival, activation, proliferation, differentiation, and maturation of B cells . This can result in potent antiproliferative activity, particularly in the context of B-cell malignancies .

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one in lab experiments is its potential use as an anticancer agent. It has been shown to be effective in inhibiting the growth of various cancer cell lines. In addition, it has been reported to have low toxicity in normal cells. However, one of the limitations is the lack of understanding of its mechanism of action. Further studies are needed to fully elucidate its biochemical and physiological effects.

Future Directions

There are several future directions for the study of 3-allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one. One direction is to investigate its potential use as a combination therapy with other anticancer agents. It has been reported to enhance the anticancer activity of cisplatin, a commonly used chemotherapy drug. Another direction is to study its potential use in other diseases, such as inflammatory disorders. It has been reported to inhibit the activity of NF-kB, which plays a role in inflammation. Furthermore, further studies are needed to fully understand its mechanism of action and to identify potential targets for its use as a therapeutic agent.
Conclusion:
In conclusion, 3-allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one is a chemical compound that has been studied for its potential use as an anticancer agent. Its synthesis method has been reported in the literature, and it has been shown to inhibit the growth of various cancer cell lines. Its mechanism of action is not fully understood, but it has been suggested to target multiple signaling pathways involved in cancer cell growth and survival. It has several biochemical and physiological effects, including inducing cell cycle arrest and inhibiting the activity of topoisomerase II. Its potential advantages and limitations for lab experiments have been discussed, and several future directions for its study have been identified.

Synthesis Methods

The synthesis of 3-allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one has been reported in the literature. One of the methods involves the reaction of 4-phenoxybenzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate and ethanol to give 4-phenoxyphenyl-3-oxobut-2-enoic acid ethyl ester. This intermediate is then reacted with thiourea and allyl bromide in the presence of potassium carbonate and ethanol to give the desired product.

Scientific Research Applications

3-allyl-5-(4-phenoxyphenyl)-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one has been studied for its potential use as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, it has been reported to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. Furthermore, it has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in cancer cell invasion and metastasis.